Cas no 220769-85-7 (2-Furancarbonylchloride, 4,5-dimethyl-)

220769-85-7 structure
Product name:2-Furancarbonylchloride, 4,5-dimethyl-
2-Furancarbonylchloride, 4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarbonylchloride, 4,5-dimethyl-
- 2-Furancarbonyl chloride, 4,5-dimethyl- (9CI)
- 4,5-dimethylfuran-2-carbonyl chloride
- DTXSID70664517
- 4, 5-dimethylfuran-2-carbonyl chloride
- FT-0765854
- SCHEMBL1450299
- 220769-85-7
-
- Inchi: InChI=1S/C7H7ClO2/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3
- InChI Key: MAZHOMZPTYXNAK-UHFFFAOYSA-N
- SMILES: CC1=C(C)OC(C(Cl)=O)=C1
Computed Properties
- Exact Mass: 158.01351
- Monoisotopic Mass: 158.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 30.2A^2
Experimental Properties
- PSA: 30.21
2-Furancarbonylchloride, 4,5-dimethyl- Related Literature
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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